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Compound of Interest

Compound Name: Acanthoside B

Cat. No.: B15593768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acanthoside B, a lignan glycoside, has emerged as a compound of significant interest in the

field of pharmacology and drug discovery.[1][2] Extracted from various plant sources, it has

demonstrated a wide spectrum of biological activities, positioning it as a promising candidate

for the development of novel therapeutics. This technical guide provides a comprehensive

overview of the chemical properties, biological activities, and underlying molecular mechanisms

of Acanthoside B, with a focus on quantitative data and detailed experimental methodologies.

Chemical Properties and Synonyms

Molecular Formula: C₂₈H₃₆O₁₃[1]

Molecular Weight: 580.6 g/mol [1]

IUPAC Name: (2S,3R,4S,5S,6R)-2-[4-[(3R,3aS,6R,6aS)-3-(4-hydroxy-3,5-

dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2,6-dimethoxyphenoxy]-6-

(hydroxymethyl)oxane-3,4,5-triol[1]

Synonyms: (+)-Syringaresinol O-β-D-glucopyranoside, Syringaresinol 4-O-glucoside,

Episyringaresinol 4'-O-beta-D-glucopyranoside, (-)-Syringaresinol-4-O-beta-D-

glucopyranoside[1][2]
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CAS Number: 7374-79-0[1]

Biological Activities of Acanthoside B
Acanthoside B exhibits a range of pharmacological effects, including neuroprotective, anti-

inflammatory, antioxidant, anti-cancer, and anti-diabetic activities. The following sections delve

into the specifics of each of these activities, presenting available quantitative data and the

experimental context in which they were observed.

Neuroprotective Activity
Acanthoside B has shown significant potential in mitigating neuronal damage and cognitive

impairment. In vivo studies have demonstrated its efficacy in a scopolamine-induced amnesic

mouse model.

Quantitative Data: Neuroprotective Effects

Parameter
Model
System

Treatment Dosage
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Effect
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Behavioral/C

ognitive

Impairment
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induced

amnesic mice

Oral

administratio
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B

10-20 mg/kg

Dose-

dependent

repression of

behavioral

and cognitive

impairment

Experimental Protocol: Scopolamine-Induced Amnesic Mouse Model

Animal Model: Male C57BL/6 mice are commonly used.

Drug Administration: The test compound, Acanthoside B, or a vehicle is administered orally

(p.o.) or intraperitoneally (i.p.) for a specified period (e.g., 7-14 days).

Amnesia Induction: Scopolamine (typically 1 mg/kg, i.p.) is administered 30-60 minutes after

the final dose of the test compound to induce amnesia.
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Behavioral Testing: A battery of behavioral tests is conducted 30-60 minutes after

scopolamine injection to assess cognitive function. These may include:

Y-maze test: To evaluate spatial working memory.

Passive avoidance test: To assess long-term memory.

Morris water maze: To evaluate spatial learning and memory.

Biochemical Analysis: After behavioral testing, brain tissues (hippocampus and cortex) are

collected for biochemical and molecular analysis, including measurement of

acetylcholinesterase (AChE) activity, antioxidant enzyme levels (SOD, CAT, GPx), and

protein expression analysis (e.g., Western blot for TrkB, p-CREB, BDNF).

Signaling Pathway: TrkB/CREB/BDNF Pathway

Acanthoside B exerts its neuroprotective effects, at least in part, by activating the

Tropomyosin receptor kinase B (TrkB)/cAMP response element-binding protein (CREB)/Brain-

Derived Neurotrophic Factor (BDNF) signaling pathway. This pathway is crucial for neuronal

survival, synaptic plasticity, and cognitive function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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